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Compound of Interest

Compound Name:
2-(2-Ethoxyphenyl)propan-2-

amine

Cat. No.: B13540477

Get Quote

Chemical Identity & Physicochemical Profiling
Understanding the molecule's architecture is the first step in predicting its behavior in the

reactor and on human tissue.

Structural Analysis
The molecule features a primary amine attached to a tertiary carbon (gem-dimethyl group),

which is directly bonded to a benzene ring substituted with an ethoxy group at the ortho

position.

Steric Hindrance: The gem-dimethyl group creates significant steric bulk around the nitrogen.

While this reduces nucleophilicity compared to unhindered amines, it does not significantly

mitigate basicity or corrosivity.

Lipophilicity: The ortho-ethoxy group increases the molecule's LogP (lipophilicity), facilitating

rapid dermal absorption.

Quantitative Data Table
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Property Value / Prediction Source/Rationale

IUPAC Name
2-(2-Ethoxyphenyl)propan-2-

amine
Standard Nomenclature

CAS Number 1314769-79-3 PubChem / AaronChem [1]

Molecular Formula C₁₁H₁₇NO Calculated

Molecular Weight 179.26 g/mol Calculated

Physical State Liquid (Pale Yellow Oil)
Analogous to Cumylamine

derivatives

Boiling Point ~245–255 °C
Predicted (ACD/Labs

Algorithm)

Flash Point > 100 °C Predicted (High MW Amine)

Basicity (pKa) ~9.5–10.2
Conjugate acid pKa (Typical

for t-alkyl amines)

Solubility
Organic solvents (High); Water

(Low/Moderate)

Lipophilic Ethoxy group

dominates

Hazard Identification (GHS Classification)
Derived from structural analogs (e.g., 2-Methoxy-alpha,alpha-dimethylbenzylamine).

Core Hazards
Skin Corrosion/Irritation (Category 1B or 2): The high pKa (~10) implies this compound can

saponify skin lipids upon contact. The ethoxy group aids penetration, potentially leading to

deep tissue chemical burns that are not immediately painful (insidious onset).

Acute Toxicity (Oral - Category 4): Harmful if swallowed.[1] Benzylic amines often exhibit

sympathomimetic activity or CNS depression.

Eye Damage (Category 1): Risk of permanent corneal opacity due to alkaline hydrolysis.

The "Invisible" Hazard: Carbon Dioxide Capture
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As a hindered primary amine, this compound avidly absorbs atmospheric CO₂ to form

carbamate salts.

Operational Impact: White crust formation on bottle caps; flow restriction in tubing;

stoichiometry errors in synthesis due to weight gain.

Mitigation: Store under inert atmosphere (Argon/Nitrogen).

Strategic Handling & Engineering Controls
Containment Hierarchy
Do not rely solely on PPE.[2][3] The primary barrier must be engineering controls.

Level 1 (Standard): Fume hood with face velocity > 100 fpm.

Level 2 (High Risk): If heating > 60°C or generating aerosols, use a closed-loop liquid

transfer system.

Personal Protective Equipment (PPE) Matrix
Gloves:Do NOT use Latex.

Recommendation:Nitrile (Double gloved) for splash protection. For prolonged immersion

or spill cleanup, use Silver Shield (Laminate) or Viton. Amines can permeate thin nitrile in

< 15 minutes.

Respiratory: If outside a hood (e.g., spill cleanup), use a Full-Face Respirator with ABEK

(Ammonia/Amine/Organic Vapor) cartridges.

Workflow Visualization: Safe Transfer Protocol
The following diagram outlines the decision logic for transferring this amine from a stock

container to a reaction vessel.
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CRITICAL WARNING

Task: Transfer Amine to Reactor

Volume > 100 mL?

Use Glass Syringe
(Avoid Polycarbonate)

No

Cannula Transfer / Pumping

Yes

Long Needle (Deflect off glass wall)

Dropwise Addition
(Monitor Exotherm)

Positive Pressure (N2/Ar)

Acidic Scrubber on Vent Exothermic Reaction
with Acid Chlorides/Anhydrides

If Acylating

Click to download full resolution via product page

Caption: Logic flow for transferring corrosive amines, prioritizing closed systems for larger

volumes to prevent vapor exposure.

Emergency Response & Neutralization
Decontamination Logic
Water alone is often insufficient for lipophilic amines as they "stick" to the skin.
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Skin Contact:

Blot excess liquid (do not rub).

Flush with water for 5 minutes.

Wash with a PEG-400 based cleanser or mild soap (emulsification is key).

Flush for another 10 minutes.

Spill Neutralization:

Do not use strong mineral acids (violent exotherm).

Use a mixture of Sodium Bisulfate (NaHSO₄) or Citric Acid mixed with sand/vermiculite.

This converts the volatile amine into a non-volatile, water-soluble salt.

Emergency Decision Tree

Exposure Event Identify Type

Skin/Eye Contact
Direct

Inhalation
Vapor

Bench Spill

Surface

Flush 15+ mins
(Use PEG-400 if avail)

Fresh Air +
Oxygen (if dyspneic)

Cover with Citric Acid/Sand
(Wait for crust)

Seek Medical Attention
(Bring SDS/Structure)

Click to download full resolution via product page

Caption: Triage workflow for exposure incidents. Note the use of weak acids for spill

neutralization.

Analytical Validation (Quality Control)
To verify the identity and purity of 2-(2-Ethoxyphenyl)propan-2-amine before use in critical

synthesis:
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NMR (Proton): Look for the characteristic triplet/quartet of the ethoxy group and the singlet

(6H) of the gem-dimethyl group. The aromatic region will show an ABCD or similar pattern

typical of ortho-substitution.

HPLC Method:

Column: C18 (Base-deactivated). Standard silica columns will cause severe tailing due to

the amine interacting with silanol groups.

Mobile Phase: Water/Acetonitrile with 0.1% Ammonia or Triethylamine (High pH buffer).

Reasoning: Running at high pH (> pKa of the amine) keeps the molecule neutral,

improving peak shape. Running at low pH (TFA) is acceptable but requires a column

capable of handling pH 2.
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Disclaimer: This document is a technical guide for research professionals and does not replace

a manufacturer-issued Safety Data Sheet (SDS) required for legal transport or bulk storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. 1314769-79-3 | 2-(2-ethoxyphenyl)propan-2-amine [aaronchem.com]

6. 2-Methoxy-1-phenylethan-1-amine | C9H13NO | CID 11105539 - PubChem
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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